Cas no 2456-45-3 (Benzene,1-methoxy-2,4-bis(1-phenylethyl)-)

• Product Name: Benzene,1-methoxy-2,4-bis(1-phenylethyl)-
• CAS No: 2456-45-3
• MF: C₂₃H₂₄O
• MW: 316.436066627502
• CID: 267466
• PubChem ID: 98995
• Update Time: 2025-04-19

Benzene,1-methoxy-2,4-bis(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-2,4-bis(1-phenylethyl)-
• 1-methoxy-2,4-bis(1-phenylethyl)benzene
• 2,4-Bis(α-methylbenzyl)anisole
• AC1L40KP
• AC1Q4C39
• AC1Q4C3A
• AC1Q573I
• AR-1D3374
• CTK8H7994
• NSC163092
• 2,4-BIS(1-PHENYLETHYL)ANISOLE
• Anisole,4-bis(.alpha.-methylbenzyl)-
• 2,4-Bis(alpha-methylbenzyl)anisole
• Anisole, 2,4-bis(alpha-methylbenzyl)-
• NSC-163092
• 2,4-Bis(.alpha.-methylbenzyl)anisole
• DTXSID70883847
• 2456-45-3
• Benzene, 1-methoxy-2,4-bis(1-phenylethyl)-
• AKOS024322980
• NSC 163092

• Inchi： 1S/C23H24O/c1-17(19-10-6-4-7-11-19)21-14-15-23(24-3)22(16-21)18(2)20-12-8-5-9-13-20/h4-18H,1-3H3
• InChI Key： LSILZVKNUDAPDE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 316.18282
• Monoisotopic Mass: 316.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 6.4

Experimental Properties

• Density: 1.031
• Boiling Point: 435.7°Cat760mmHg
• Flash Point: 178°C
• Refractive Index: 1.571
• PSA: 9.23
• LogP: 5.99880